Cas no 2097857-57-1 (1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 2097857-57-1
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5982244
• PubChem ID: 126852842
• Update Time: 2025-06-11

1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
• AKOS032466219
• F6525-5382
• 1-(2-methoxyphenyl)-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea
• 1-(2-methoxyphenyl)-3-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]urea
• 2097857-57-1
• 1-(2-Methoxyphenyl)-3-(2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)urea

• Inchi： 1S/C18H19N5O2/c1-25-17-7-3-2-6-16(17)22-18(24)20-9-10-23-13-15(12-21-23)14-5-4-8-19-11-14/h2-8,11-13H,9-10H2,1H3,(H2,20,22,24)
• InChI Key： KQEVINKEPGHOEF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC(NCCN1C=C(C2C=NC=CC=2)C=N1)=O

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea

Professional Introduction to Compound with CAS No. 2097857-57-1 and Product Name: 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea

The compound with the CAS number 2097857-57-1 and the product name 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring a urea moiety linked to a pyrazole ring system and a pyridine substituent, positions it as a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The presence of a pyrazole ring in this compound is particularly noteworthy, as pyrazole derivatives are well-documented for their biological activity across various disease spectra. The urea functional group further enhances the compound's pharmacophoric potential by enabling interactions with biological targets through hydrogen bonding. This combination of structural features makes 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea a compelling subject for investigation.

In the context of contemporary pharmaceutical research, the integration of computational chemistry and high-throughput screening has accelerated the discovery of bioactive molecules. The molecular framework of this compound aligns well with current trends in drug design, where multi-target interactions are sought after for their therapeutic efficacy. The pyridine moiety, in particular, has been extensively studied for its role in modulating biological pathways, making it a valuable component in the development of small-molecule drugs.

One of the most intriguing aspects of this compound is its potential to interact with multiple biological targets simultaneously. This property is especially relevant in the treatment of complex diseases that involve multiple pathological mechanisms. The urea group, known for its ability to form stable hydrogen bonds with polar residues in proteins, can serve as a key interaction point with biological targets. This feature is further augmented by the presence of the pyrazole ring, which can engage in π-stacking interactions and other non-covalent bonds.

Current research efforts are focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The structural diversity inherent in this molecule allows for fine-tuning its pharmacological properties, making it adaptable for various therapeutic applications.

The synthesis of 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's complexity but also demonstrate the progress made in synthetic organic chemistry over recent decades.

The pharmacokinetic profile of this compound is another critical area of interest. Understanding how the body processes and eliminates pharmaceutical agents is essential for optimizing their therapeutic efficacy. Studies are underway to evaluate the metabolic stability, solubility, and distribution properties of this molecule. These parameters will guide future modifications aimed at improving its bioavailability and reducing potential side effects.

In conclusion, 1-(2-methoxyphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea, represented by CAS No. 2097857-57-1, stands as a testament to the innovative spirit driving modern pharmaceutical research. Its unique structural features position it as a versatile tool for drug discovery, with potential applications spanning multiple therapeutic domains. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly pivotal role in shaping future treatments for human diseases.